2-{[5-(1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)propanamide

• IUPAC Name: 2-[[5-(1-benzofuran-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C17H15N5O2S2/c1-10(15(23)19-16-18-7-8-25-16)26-17-21-20-14(22(17)2)13-9-11-5-3-4-6-12(11)24-13/h3-10H,1-2H3,(H,18,19,23)
• InChI Key: SUJITZOXLGEJND-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=NC=CS1)SC2=NN=C(N2C)C3=CC4=CC=CC=C4O3
• Molecular Formula: C17H15N5O2S2
• Molecular Weight: 385.5 g/mol

Description

2-{[5-(1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)propanamide is a complex organic compound that features a benzofuran moiety, a triazole ring, and a thiazole ring. This compound is of significant interest due to its potential biological and pharmacological activities, particularly in the fields of antimicrobial and anticancer research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[5-(1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)propanamide typically involves multi-step organic reactions. The reaction conditions often require the use of solvents like ethanol or dimethyl sulfoxide (DMSO) and catalysts such as hydrochloric acid or sodium acetate .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-{[5-(1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)propanamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate to form sulfoxides or sulfones.

Reduction: Reduction reactions using agents such as sodium borohydride can convert certain functional groups within the compound.

Common Reagents and Conditions

Common reagents used in these reactions include hydrogen peroxide, potassium permanganate, sodium borohydride, and various nucleophiles. Reaction conditions often involve controlled temperatures, specific pH levels, and the use of inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions can yield sulfoxides or sulfones, while substitution reactions can introduce new functional groups, enhancing the compound’s biological activity .

Scientific Research Applications

2-{[5-(1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)propanamide has a wide range of scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound exhibits antimicrobial properties, making it a candidate for developing new antibiotics.

Medicine: Its potential anticancer activity is being explored, particularly in targeting specific cancer cell lines.

Industry: The compound’s unique structure allows for its use in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-{[5-(1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)propanamide involves its interaction with various molecular targets. The benzofuran moiety can intercalate with DNA, disrupting replication and transcription processes . The triazole and thiazole rings can inhibit specific enzymes, leading to the disruption of metabolic pathways in microbial and cancer cells .

Comparison with Similar Compounds

Similar Compounds

Benzofuran derivatives: Compounds like psoralen and 8-methoxypsoralen share the benzofuran moiety and exhibit similar biological activities.

Triazole derivatives: Compounds such as fluconazole and itraconazole are known for their antifungal properties.

Thiazole derivatives: Thiazole-based compounds like thiamine (vitamin B1) and ritonavir are used in various therapeutic applications.

Uniqueness

What sets 2-{[5-(1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)propanamide apart is its multi-functional structure, combining the properties of benzofuran, triazole, and thiazole rings. This unique combination enhances its potential as a versatile compound in drug development and other scientific research areas .